Cas no 2227874-94-2 ((2S)-1-(2-bromo-1,3-thiazol-4-yl)propan-2-amine)

(2S)-1-(2-bromo-1,3-thiazol-4-yl)propan-2-amine structure
2227874-94-2 structure
Product Name:(2S)-1-(2-bromo-1,3-thiazol-4-yl)propan-2-amine
CAS No:2227874-94-2
MF:C6H9BrN2S
MW:221.118058919907
CID:6374039
PubChem ID:165643346
Update Time:2025-09-24

(2S)-1-(2-bromo-1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(2-bromo-1,3-thiazol-4-yl)propan-2-amine
    • EN300-1926326
    • 2227874-94-2
    • Inchi: 1S/C6H9BrN2S/c1-4(8)2-5-3-10-6(7)9-5/h3-4H,2,8H2,1H3/t4-/m0/s1
    • InChI Key: BQBUIPCDBHEDAZ-BYPYZUCNSA-N
    • SMILES: BrC1=NC(=CS1)C[C@H](C)N

Computed Properties

  • Exact Mass: 219.96698g/mol
  • Monoisotopic Mass: 219.96698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

(2S)-1-(2-bromo-1,3-thiazol-4-yl)propan-2-amine Pricemore >>

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Enamine
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